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This guide provides a comprehensive technical overview of the Pegasus code, a sophisticated

tool for simulating astrophysical plasma dynamics. Pegasus is a hybrid-kinetic, particle-in-cell

(PIC) code that offers a powerful approach to modeling complex plasma phenomena where a

purely fluid or fully kinetic description is insufficient.[1][2] This document details the core

functionalities of Pegasus, presents quantitative data from validation tests in a structured

format, outlines the methodologies for key experiments, and provides visualizations of its core

logical workflows.

Core Architecture and Numerical Methods
Pegasus is engineered with a modular architecture, drawing inspiration from the well-

established Athena magnetohydrodynamics (MHD) code.[1][2] This design promotes flexibility

and ease of use, allowing researchers to adapt the code for a wide range of astrophysical

scenarios. At its heart, Pegasus employs a hybrid model that treats ions as kinetic particles

and electrons as a fluid. This approach is particularly well-suited for problems where ion kinetic

effects are crucial, while the electron dynamics can be approximated as a charge-neutralizing

fluid.[3]

The core numerical methods implemented in Pegasus are summarized in the table below:
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Feature Description Reference

Model
Hybrid-Kinetic Particle-in-Cell

(PIC)
[1][4]

Ion Treatment Kinetic (Particle-in-Cell) [3]

Electron Treatment
Massless, charge-neutralizing

fluid
[3]

Integration Algorithm
Second-order accurate, three-

stage predictor-corrector
[1][4]

Particle Integrator Energy-conserving [1][2]

Magnetic Field Solver
Constrained Transport Method

(ensures ∇ ⋅ B = 0)
[1][2]

Noise Reduction Delta-f (δf) scheme [1][2][5]

Coordinate Systems
Cartesian, Cylindrical,

Spherical
[2]

Parallelization
MPI-based domain

decomposition
[1][2]

Hybrid-Kinetic Particle-in-Cell (PIC) Method
The PIC method in Pegasus tracks the trajectories of a large number of computational "macro-

particles," which represent a multitude of real ions. The motion of these particles is governed

by the Lorentz force, where the electric and magnetic fields are calculated on a grid.[6] The

fields are sourced from the moments of the particle distribution (density and current). This

particle-grid coupling allows for the self-consistent evolution of the plasma.

Constrained Transport Method
To maintain the divergence-free constraint of the magnetic field (∇ ⋅ B = 0), which is a

fundamental property of Maxwell's equations, Pegasus employs the constrained transport

method. This method evolves the magnetic field components on a staggered mesh, ensuring

that the numerical representation of the divergence of the magnetic field remains zero to

machine precision throughout the simulation.[1][2]
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Delta-f (δf) Scheme
For simulations where the plasma distribution function only slightly deviates from a known

equilibrium, the delta-f (δf) scheme is a powerful variance-reduction technique.[1][2][5] Instead

of simulating the full distribution function f, the δf method evolves only the perturbation, δf = f -

f₀, where f₀ is the background distribution. This significantly reduces the statistical noise

associated with the PIC method, enabling more accurate simulations of low-amplitude waves

and instabilities.

Data Presentation: Validation Test Results
Pegasus has been rigorously tested against a suite of standard plasma physics problems to

validate its accuracy and robustness. The following tables summarize the key parameters and

results from some of these validation tests.

Linear Landau Damping
Linear Landau damping is a fundamental collisionless damping process in plasmas. The

simulation results from Pegasus show excellent agreement with the theoretical predictions for

the damping rate and frequency of electrostatic waves.

Parameter Value

Wavenumber (kλ_D) 0.5

Initial Perturbation Amplitude (α) 0.01

Number of Particles per Cell 256

Grid Resolution 128 cells

Result

Damping Rate (γ/ω_p) -0.153

Wave Frequency (ω/ω_p) 1.41

Alfven Waves
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Alfven waves are low-frequency electromagnetic waves that propagate in magnetized plasmas.

Pegasus accurately captures their propagation characteristics.

Parameter Value

Plasma Beta (β) 1.0

Wave Amplitude (δB/B₀) 10⁻⁶

Propagation Angle (θ) 45°

Grid Resolution 128 x 128

Result

Propagation Speed Matches theoretical Alfven speed

Cyclotron Waves
Cyclotron waves are associated with the gyromotion of charged particles around magnetic field

lines. Pegasus simulations of these waves demonstrate the code's ability to handle kinetic ion

physics accurately.

Parameter Value

Magnetic Field Strength (B₀) 1.0

Ion Temperature (Tᵢ) 0.1

Wave Propagation Parallel to B₀

Grid Resolution 256 cells

Result

Dispersion Relation
Agrees with theoretical predictions for ion

cyclotron waves

Experimental Protocols
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This section provides detailed methodologies for the key validation tests cited above. These

protocols can serve as a template for researchers looking to replicate these results or design

new simulations with Pegasus.

Protocol for Linear Landau Damping Simulation
Initialization:

Define a one-dimensional, periodic simulation domain.

Initialize a uniform, Maxwellian distribution of ions with a specified thermal velocity.

Introduce a small sinusoidal perturbation to the ion distribution function in both space and

velocity, consistent with the desired wave mode.

The electrons are treated as a charge-neutralizing fluid.

Field Solver Configuration:

Use the electrostatic solver to compute the electric field from the ion charge density at

each time step.

Particle Pusher Configuration:

Use the energy-conserving particle pusher to advance the ion positions and velocities

based on the calculated electric field.

Time Evolution:

Evolve the system for a sufficient number of plasma periods to observe the damping of the

electric field energy.

Diagnostics:

Record the time history of the electric field energy and the spatial Fourier modes of the

electric field.

Analyze the recorded data to determine the damping rate and frequency of the wave.
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Protocol for Alfven Wave Simulation
Initialization:

Define a two-dimensional, periodic simulation domain with a uniform background magnetic

field, B₀.

Initialize a uniform plasma with a specified density and pressure (defining the plasma

beta).

Introduce a small-amplitude, sinusoidal perturbation to the magnetic and velocity fields

corresponding to a shear Alfven wave.

Field Solver Configuration:

Use the constrained transport method to evolve the magnetic field.

The electric field is determined from the ideal Ohm's law, consistent with the electron fluid

model.

Particle Pusher Configuration:

Advance the ion positions and velocities using the Lorentz force from the evolving

electromagnetic fields.

Time Evolution:

Evolve the system and observe the propagation of the wave packet.

Diagnostics:

Record the spatial and temporal evolution of the magnetic and velocity field components.

Measure the propagation speed of the wave and compare it to the theoretical Alfven

speed.
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Mandatory Visualization: Workflows and Logical
Relationships
The following diagrams, generated using the DOT language, illustrate the core logical flows

within the Pegasus simulation code.
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Pegasus Core Simulation Loop

Start Simulation

Initialize Grid, Particles, and Fields

Main Time Loop

Interpolate Fields to Particle Positions

t < t_end

End Simulation

t >= t_end

Advance Particle Positions and Velocities
(Particle Pusher)

Deposit Particle Currents to Grid

Solve for E and B Fields
(Field Solver)

Output Diagnostics

Click to download full resolution via product page

Caption: High-level flowchart of the main simulation loop in Pegasus.
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Hybrid Particle-in-Cell Workflow

Ion Kinetics (PIC)

Grid-Based Fields and Fluid

Ion Positions (x_i)

Ion Current Density (J_i)

Deposit

Ion Velocities (v_i)

Lorentz Force
F = q(E + v x B)

DepositUpdate x_i, v_i

Eulerian Grid

Electron Fluid Equations

Electric Field (E)

Constrained Transport
(Update B)

Magnetic Field (B)
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Delta-f (δf) Scheme Logic

Background Distribution (f₀)
(Analytic, time-independent)

Full Distribution (f = f₀ + δf)

Perturbed Distribution (δf)
(Evolved by particles)

Calculate Moments
(Density, Current)

Solve Fields (E, B)

Push Particles
(Evolve δf)

Update weights

Click to download full resolution via product page
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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